methyl N-{[2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]carbonyl}methioninate

• IUPAC Name: methyl 2-[[2-(2-methoxyethyl)-1,3-benzoxazole-6-carbonyl]amino]-4-methylsulfanylbutanoate
• InChI: InChI=1S/C17H22N2O5S/c1-22-8-6-15-18-12-5-4-11(10-14(12)24-15)16(20)19-13(7-9-25-3)17(21)23-2/h4-5,10,13H,6-9H2,1-3H3,(H,19,20)
• InChI Key: YUCFAFJNERWHOZ-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NC2=C(O1)C=C(C=C2)C(=O)NC(CCSC)C(=O)OC
• Molecular Formula: C17H22N2O5S
• Molecular Weight: 366.4 g/mol

Description

Methyl N-{[2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]carbonyl}methioninate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl N-{[2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]carbonyl}methioninate involves its binding to glutamate receptors in the brain. This binding leads to the activation of the receptor and subsequent release of glutamate, a neurotransmitter that plays a crucial role in brain function.
Biochemical and Physiological Effects:
Methyl N-{[2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]carbonyl}methioninate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can selectively bind to glutamate receptors and modulate their activity. In vivo studies have suggested that it can improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using methyl N-{[2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]carbonyl}methioninate in lab experiments include its high selectivity for glutamate receptors, its ability to fluorescently label glutamate release, and its potential as a lead compound for drug development. However, its limitations include its high cost, low solubility, and potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on methyl N-{[2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]carbonyl}methioninate. These include further investigation of its mechanism of action, optimization of its synthesis method, exploration of its potential as a therapeutic agent for various neurological disorders, and development of new derivatives with improved properties. Additionally, the use of this compound in combination with other imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI) could provide valuable insights into brain function and disease.

Synthesis Methods

Methyl N-{[2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]carbonyl}methioninate can be synthesized through a multistep process involving the reaction of 2-aminobenzoic acid with 2-methoxyethylamine, followed by the reaction with thionyl chloride, methionine, and methyl chloroformate. The final product is obtained through purification and isolation processes.

Scientific Research Applications

Methyl N-{[2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]carbonyl}methioninate has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been used as a fluorescent probe for imaging glutamate release in neurons. In pharmacology, it has been investigated for its potential as a therapeutic agent for Alzheimer's disease. In medicinal chemistry, it has been explored as a lead compound for the development of novel drugs.